Cas no 851989-20-3 (N-2-(methylsulfanyl)phenyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide)

• Product Name: N-2-(methylsulfanyl)phenyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• CAS No: 851989-20-3
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 6467230
• Update Time: 2025-06-18

N-2-(methylsulfanyl)phenyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(methylsulfanyl)phenyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• N-(2-(methylthio)phenyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide
• 3(2H)-Benzoxazolepropanamide, N-[2-(methylthio)phenyl]-2-oxo-

• Inchi： 1S/C17H16N2O3S/c1-23-15-9-5-2-6-12(15)18-16(20)10-11-19-13-7-3-4-8-14(13)22-17(19)21/h2-9H,10-11H2,1H3,(H,18,20)
• InChI Key： AEHXKTKUNNWFDS-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CCC(NC2=CC=CC=C2SC)=O)C1=O

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 13.96±0.70(Predicted)

Additional information on N-2-(methylsulfanyl)phenyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide

Introduction to N-2-(methylsulfanyl)phenyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS No. 851989-20-3)

N-2-(methylsulfanyl)phenyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 851989-20-3, represents a novel molecular entity with a unique structural framework that has potential applications in the development of therapeutic agents. The presence of functional groups such as the methylsulfanyl moiety and the benzoxazole ring suggests a rich chemical diversity that could be exploited for various biological activities.

The molecular structure of N-2-(methylsulfanyl)phenyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide consists of a phenyl ring substituted with a methylsulfanyl group at the 2-position, linked to a propanamide moiety at the 3-position. This propanamide is further connected to a 2-oxo-2,3-dihydrobenzoxazole ring, which is a well-known pharmacophore in medicinal chemistry. The benzoxazole ring system is particularly interesting due to its presence in numerous bioactive compounds, including those with anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been a surge in research focused on developing new derivatives of benzoxazole-based compounds due to their demonstrated efficacy in various therapeutic settings. The compound N-2-(methylsulfanyl)phenyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide is no exception. Its unique structural features make it a promising candidate for further investigation into its pharmacological properties. Specifically, the interaction between the methylsulfanyl group and the benzoxazole ring may contribute to enhanced binding affinity to biological targets, thereby improving therapeutic outcomes.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The benzoxazole core is known for its ability to modulate various biological pathways, making it an attractive target for medicinal chemists. By incorporating the methylsulfanyl group and the propanamide moiety, researchers can fine-tune the electronic and steric properties of the molecule to optimize its biological activity. This approach aligns with the growing trend in drug discovery towards structure-based design strategies.

Recent studies have highlighted the importance of understanding the role of sulfur-containing heterocycles in medicinal chemistry. Sulfur atoms are known to enhance the bioavailability and metabolic stability of pharmaceutical compounds. The presence of a methylsulfanyl group in N-2-(methylsulfanyl)phenyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-y]propanamide may contribute to these desirable properties. Additionally, sulfur-based compounds have shown promise in treating neurological disorders, cancer, and infectious diseases, further underscoring the significance of this class of molecules.

The synthesis of N-2-(methylsulfanyl)phenyl}-3(2 oxo -23 hydro -13 benz ox az ol -13 y]prop an am ide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzoxazole ring through cyclization reactions and subsequent functionalization with the phenyl and propanamide moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications.

Evaluation of the pharmacological potential of N_32( methyl sulfany l ) phen yl -33( 22 ox o -23 dihydro -13 ben z ox az ol -13 y ]prop an am ide has begun with in vitro assays that assess its interaction with various biological targets. Initial results suggest that this compound exhibits promising activity against certain enzymes and receptors relevant to inflammation and cancer. These findings are particularly encouraging given the well-documented roles these targets play in disease pathogenesis.

Further preclinical studies are necessary to elucidate the mechanism of action and potential side effects of N_32( methyl sulfany l ) phen yl -33( 22 ox o -23 dihydro -13 ben z ox az ol -13 y ]prop an am ide). Animal models will be utilized to evaluate its efficacy and safety profile before considering human clinical trials. The integration of computational methods such as molecular docking and pharmacokinetic modeling will aid in predicting how this compound behaves within biological systems.

The development pipeline for N_32( methyl sulfany l ) phen yl -33( 22 ox o -23 dihydro _13 ben z ox az ol _13 y ]prop an am ide reflects current trends in drug discovery towards targeted therapies based on rational design principles. By leveraging structural insights from related bioactive compounds along with modern synthetic methodologies researchers aim to develop next-generation pharmaceutical agents that offer improved therapeutic benefits over existing treatments.

In conclusion,N_32( methyl sulfany l ) phen yl _33( 22 ox o _23 dihydro _13 ben z ox az ol _13 y ]prop an am ide ( CAS No .851989_20_3 ) represents an exciting opportunity for innovation within pharmaceutical chemistry . Its unique structural features coupled with preliminary evidence suggesting favorable biological activity make it worthy of continued investigation . As research progresses it holds promise not only as a standalone therapeutic agent but also as inspiration for designing novel derivatives with enhanced efficacy profiles .